Ribulose, L-

• CAS No.: 2042-27-5
• Product Name: Ribulose, L-
• Molecular Formula: C5H10O5
• Molecular Weight: 150.13 g/mol
• IUPAC Name: (3S,4R)-2-(hydroxymethyl)oxolane-2,3,4-triol
• Standard InChI: InChI=1S/C5H10O5/c6-2-5(9)4(8)3(7)1-10-5/h3-4,6-9H,1-2H2/t3-,4+,5?/m1/s1
• Standard InChIKey: ZAQJHHRNXZUBTE-UCORVYFPSA-N
• Isomeric SMILES: C1[C@H]([C@@H](C(O1)(CO)O)O)O
• SMILES: C1C(C(C(O1)(CO)O)O)O
• Canonical SMILES: C1C(C(C(O1)(CO)O)O)O
• Appearance: Solid powder
• Physical Description: Solid
• Description: L-Ribulose, also known as D-threo-pentulose or D-lyxulose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. L-Ribulose is very soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, L-ribulose is primarily located in the cytoplasm.; D-xylulofuranose is a pentose.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ribulose, L-; L-Ribulose; L-Erythro-pentulose; L-Adonose; L-erythro-2-Pentulose.
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• PubChem Compound: 439204
• Last Modified: Nov 11 2021